Cas no 2680842-91-3 (benzyl N-2-(hydroxymethyl)-6-(trifluoromethyl)phenylcarbamate)

• Product Name: benzyl N-2-(hydroxymethyl)-6-(trifluoromethyl)phenylcarbamate
• CAS No: 2680842-91-3
• MF: C₁₆H₁₄F₃NO₃
• MW: 325.282474994659
• CID: 5627389
• PubChem ID: 165921784
• Update Time: 2025-07-23

benzyl N-2-(hydroxymethyl)-6-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(hydroxymethyl)-6-(trifluoromethyl)phenyl]carbamate
• 2680842-91-3
• EN300-28294588
• benzyl N-2-(hydroxymethyl)-6-(trifluoromethyl)phenylcarbamate

• Inchi： 1S/C16H14F3NO3/c17-16(18,19)13-8-4-7-12(9-21)14(13)20-15(22)23-10-11-5-2-1-3-6-11/h1-8,21H,9-10H2,(H,20,22)
• InChI Key： YVLPCRMONJVISR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CO)=C1NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 325.09257779g/mol
• Monoisotopic Mass: 325.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-2-(hydroxymethyl)-6-(trifluoromethyl)phenylcarbamate

Research Update on Benzyl N-2-(hydroxymethyl)-6-(trifluoromethyl)phenylcarbamate (CAS: 2680842-91-3)

Benzyl N-2-(hydroxymethyl)-6-(trifluoromethyl)phenylcarbamate (CAS: 2680842-91-3) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have focused on its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and small-molecule modulators. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in pharmaceutical research.

The compound's structural features, including the hydroxymethyl and trifluoromethyl groups, make it a versatile building block for the design of bioactive molecules. Recent publications highlight its role in the synthesis of carbamate-based inhibitors targeting serine hydrolases, a class of enzymes implicated in various diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production of this compound with high yield and purity.

In vitro studies have demonstrated that derivatives of benzyl N-2-(hydroxymethyl)-6-(trifluoromethyl)phenylcarbamate exhibit promising inhibitory activity against specific enzymes, such as fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL). These enzymes play critical roles in endocannabinoid signaling, and their modulation has therapeutic potential for pain management and neurological conditions. The trifluoromethyl group, in particular, enhances the compound's metabolic stability and binding affinity to target proteins, as evidenced by recent crystallographic studies.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, making it a viable candidate for preclinical development. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of its applications, with several patent filings indicating its utility in next-generation drug formulations. Ongoing research is also exploring its potential as a scaffold for the development of prodrugs, leveraging its carbamate functionality for controlled release mechanisms.

In conclusion, benzyl N-2-(hydroxymethyl)-6-(trifluoromethyl)phenylcarbamate represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural attributes and demonstrated biological activity underscore its value as a tool compound and a potential therapeutic agent. Future studies are expected to delve deeper into its mechanism of action and optimize its derivatives for enhanced efficacy and safety profiles.